Cas no 224434-01-9 ((2S)-2-amino-2-(4-fluorophenyl)ethan-1-ol)

• Product Name: (2S)-2-amino-2-(4-fluorophenyl)ethan-1-ol
• CAS No: 224434-01-9
• MF: C₈H₁₀FNO
• MW: 155.169505596161
• MDL: MFCD09253714
• CID: 244692
• PubChem ID: 51669578
• Update Time: 2025-10-17

(2S)-2-amino-2-(4-fluorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (S)-2-Amino-2-(4-fluorophenyl)ethanol
• Benzeneethanol, b-amino-4-fluoro-, (bS)-
• (2S)-2-amino-2-(4-fluorophenyl)ethan-1-ol
• (2S)-2-amino-2-(4-fluorophenyl)ethanol
• (S)-2-Amino-2-(4-fluorophenyl)ethan-1-ol
• (S)-beta-Amino-4-fluoro-benzeneethanol
• AK117823
• (S)-4-fluorophenylglycinol
• (S)-4-fluorophenylglycinol;
• Benzeneethanol, beta-amino-4-fluoro-, (betaS)- (9CI)
• SRQPEYLZIUEVIA-MRVPVSSYSA-N
• FCH866292
• EBD313214
• (S)-2-amino-2-(4-fluorophenyl)ethanol;
• (betaS)-beta-
• (S)-4-Fluoro-alpha-(hydroxymethyl)benzylamine
• 224434-01-9
• SCHEMBL3855923
• CS-0088131
• MFCD09253714
• EN300-207184
• DS-5162
• Benzeneethanol,beta-amino-4-fluoro-,(betas)-(9ci)
• A878534
• Y10343
• AKOS015928195
• DB-289788

• MDL： MFCD09253714
• Inchi： 1S/C8H10FNO/c9-7-3-1-6(2-4-7)8(10)5-11/h1-4,8,11H,5,10H2/t8-/m1/s1
• InChI Key： SRQPEYLZIUEVIA-MRVPVSSYSA-N
• SMILES： FC1C=CC(=CC=1)[C@@H](CO)N

Computed Properties

• Exact Mass: 155.0747
• Monoisotopic Mass: 155.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2
• XLogP3: 0.2

Experimental Properties

• Color/Form: No data available
• Density: 1.2±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 287.4±25.0 °C at 760 mmHg
• Flash Point: 127.6±23.2 °C
• PSA: 46.25

(2S)-2-amino-2-(4-fluorophenyl)ethan-1-ol Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P280-P305+P351+P338-P310
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on (2S)-2-amino-2-(4-fluorophenyl)ethan-1-ol

The Compound CAS No. 224434-01-9: (2S)-2-Amino-2-(4-Fluorophenyl)Ethan-1-Ol

The compound with CAS No. 224434-01-9, commonly referred to as (2S)-2-amino-2-(4-fluorophenyl)ethan-1-ol, is a structurally unique organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its chiral center at the second carbon atom, which imparts it with distinct stereochemical properties. The presence of a fluorine atom in the para position of the phenyl ring further enhances its chemical reactivity and biological activity.

Recent studies have highlighted the potential of (2S)-2-amino-2-(4-fluorophenyl)ethan-1-ol in drug discovery. Researchers have explored its role as a building block in the synthesis of bioactive molecules, particularly in the development of novel antibiotics and anticancer agents. The amino group and hydroxyl group present in its structure make it highly versatile for various chemical modifications, enabling the creation of derivatives with enhanced pharmacokinetic properties.

The synthesis of (2S)-2-amino-2-(4-fluorophenyl)ethan-1-ol involves a multi-step process that typically begins with the preparation of a suitable precursor. One common approach is the use of asymmetric catalysis to achieve high enantiomeric excess, ensuring the desired stereochemistry at the chiral center. This method not only improves yield but also minimizes waste, aligning with green chemistry principles.

In terms of applications, (2S)-2-amino-2-(4-fluorophenyl)ethan-1-ol has shown promise in materials science as well. Its ability to form stable complexes with metal ions has led to its use in the development of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional porosity and selectivity, making them ideal candidates for gas storage and separation technologies.

Furthermore, recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of (2S)-2-amino-2-(4-fluorophenyl)ethan-1-ol with unprecedented accuracy. By employing density functional theory (DFT) calculations, scientists have gained insights into its interaction with biological targets, paving the way for rational drug design.

The compound's safety profile has also been a subject of extensive research. Studies indicate that (2S)-2-amino-2-(4-fluorophenyl)ethan-1-ol exhibits low toxicity in vitro and in vivo models, making it a favorable candidate for therapeutic applications. However, further investigations are required to fully understand its long-term effects and potential for bioaccumulation.

In conclusion, CAS No. 224434-01-9 represents a valuable compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic methods and computational modeling, positions it as a key player in future scientific innovations. As research continues to unfold, this compound is expected to contribute significantly to both academic and industrial advancements.